Crabtree's catalyst
Crabtree's catalyst
Brand Name:
Vulcanchem
CAS No.:
64536-78-3
VCID:
VC20868442
InChI:
InChI=1S/C18H33P.C8H12.C5H5N.F6P.Ir/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-6-8-7-5-3-1;1-2-4-6-5-3-1;1-7(2,3,4,5)6;/h16-18H,1-15H2;1-2,7-8H,3-6H2;1-5H;;/q;;;-1;
SMILES:
C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1CC=CCCC=C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir]
Molecular Formula:
C31H50F6IrNP2-
Molecular Weight:
804.9 g/mol
Crabtree's catalyst
CAS No.: 64536-78-3
Cat. No.: VC20868442
Molecular Formula: C31H50F6IrNP2-
Molecular Weight: 804.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 64536-78-3 |
|---|---|
| Molecular Formula | C31H50F6IrNP2- |
| Molecular Weight | 804.9 g/mol |
| IUPAC Name | cycloocta-1,5-diene;iridium;pyridine;tricyclohexylphosphane;hexafluorophosphate |
| Standard InChI | InChI=1S/C18H33P.C8H12.C5H5N.F6P.Ir/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-6-8-7-5-3-1;1-2-4-6-5-3-1;1-7(2,3,4,5)6;/h16-18H,1-15H2;1-2,7-8H,3-6H2;1-5H;;/q;;;-1; |
| Standard InChI Key | WLRQNTYCIFESRH-UHFFFAOYSA-N |
| Isomeric SMILES | C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1C/C=C\CCC=C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir] |
| SMILES | C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1CC=CCCC=C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir] |
| Canonical SMILES | C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1CC=CCCC=C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir] |
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